Dioctyl phthalate-3,4,5,6-d4
Dioctyl phthalate-3,4,5,6-d4
A labeled phthalate ester used as plasticizers and additives. Used in toxiciology studies as well as risk assessment studies of food contamination that occurs via migration of phthalates into foodstuffs from food-contact materials (FCM).
Brand Name:
Vulcanchem
CAS No.:
93952-13-7
VCID:
VC21122333
InChI:
InChI=1S/C24H38O4/c1-3-5-7-9-11-15-19-27-23(25)21-17-13-14-18-22(21)24(26)28-20-16-12-10-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3/i13D,14D,17D,18D
SMILES:
CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC
Molecular Formula:
C24H38O4
Molecular Weight:
394.6 g/mol
Dioctyl phthalate-3,4,5,6-d4
CAS No.: 93952-13-7
Cat. No.: VC21122333
Molecular Formula: C24H38O4
Molecular Weight: 394.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A labeled phthalate ester used as plasticizers and additives. Used in toxiciology studies as well as risk assessment studies of food contamination that occurs via migration of phthalates into foodstuffs from food-contact materials (FCM). |
|---|---|
| CAS No. | 93952-13-7 |
| Molecular Formula | C24H38O4 |
| Molecular Weight | 394.6 g/mol |
| IUPAC Name | dioctyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C24H38O4/c1-3-5-7-9-11-15-19-27-23(25)21-17-13-14-18-22(21)24(26)28-20-16-12-10-8-6-4-2/h13-14,17-18H,3-12,15-16,19-20H2,1-2H3/i13D,14D,17D,18D |
| Standard InChI Key | MQIUGAXCHLFZKX-AMEAAFLOSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)OCCCCCCCC)C(=O)OCCCCCCCC)[2H])[2H] |
| SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC |
| Canonical SMILES | CCCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC |
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